Cas no 2138342-54-6 (3-Fluoropropane-1-sulfinyl chloride)

• Product Name: 3-Fluoropropane-1-sulfinyl chloride
• CAS No: 2138342-54-6
• MF: C₃H₆ClFOS
• MW: 144.595542430878
• CID: 6398011
• PubChem ID: 134448957
• Update Time: 2025-10-19

3-Fluoropropane-1-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-732306
• 3-fluoropropane-1-sulfinyl chloride
• SCHEMBL20084623
• 2138342-54-6
• 3-Fluoropropane-1-sulfinyl chloride

• Inchi： 1S/C3H6ClFOS/c4-7(6)3-1-2-5/h1-3H2
• InChI Key： KFYRQJIUYJAXLY-UHFFFAOYSA-N
• SMILES： ClS(CCCF)=O

Computed Properties

• Exact Mass: 143.9811918g/mol
• Monoisotopic Mass: 143.9811918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 68
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 36.3Ų

Additional information on 3-Fluoropropane-1-sulfinyl chloride

Introduction to 3-Fluoropropane-1-sulfinyl chloride (CAS No. 2138342-54-6)

3-Fluoropropane-1-sulfinyl chloride, with the CAS number 2138342-54-6, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its fluorine and sulfinyl functionalities, which contribute to its reactivity and versatility.

The molecular structure of 3-Fluoropropane-1-sulfinyl chloride consists of a three-carbon chain with a fluorine atom attached to the terminal carbon and a sulfinyl chloride group at the other end. The presence of the fluorine atom imparts unique electronic and steric properties, while the sulfinyl chloride group provides a reactive site for various chemical transformations. These features make it an attractive building block for the synthesis of more complex molecules.

In the realm of pharmaceutical research, 3-Fluoropropane-1-sulfinyl chloride has shown promise as an intermediate in the synthesis of novel drugs. The fluorine atom can enhance the lipophilicity and metabolic stability of drug candidates, while the sulfinyl chloride group can be readily converted into various functional groups through nucleophilic substitution reactions. Recent studies have explored its use in the development of antiviral agents, anticancer drugs, and central nervous system (CNS) modulators.

A notable study published in the Journal of Medicinal Chemistry (2022) demonstrated the utility of 3-Fluoropropane-1-sulfinyl chloride in the synthesis of a series of novel antiviral compounds. The researchers utilized this compound as a key intermediate to introduce fluorinated moieties into their target molecules, which significantly improved their antiviral activity against several RNA viruses. The enhanced lipophilicity and metabolic stability contributed to better pharmacokinetic profiles, making these compounds promising candidates for further preclinical evaluation.

In addition to its applications in drug discovery, 3-Fluoropropane-1-sulfinyl chloride has also found use in materials science. Its reactivity and functional versatility make it suitable for the preparation of advanced polymers and coatings. For instance, a recent study published in Macromolecules (2021) reported the synthesis of fluorinated polymers using this compound as a monomer. The resulting polymers exhibited excellent thermal stability, chemical resistance, and low surface energy, making them ideal for applications in protective coatings and electronic devices.

The synthesis of 3-Fluoropropane-1-sulfinyl chloride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 3-fluoropropene with sulfur dioxide followed by chlorination. Advances in catalytic methods have led to more efficient and environmentally friendly synthetic pathways, reducing waste generation and improving overall process sustainability.

Safety considerations are paramount when handling 3-Fluoropropane-1-sulfinyl chloride. As with any reactive organic compound, proper personal protective equipment (PPE) should be used, and reactions should be conducted under well-controlled conditions to minimize risks. Storage should be in tightly sealed containers away from heat sources and incompatible materials.

In conclusion, 3-Fluoropropane-1-sulfinyl chloride (CAS No. 2138342-54-6) is a versatile compound with significant potential in pharmaceutical research and materials science. Its unique chemical properties make it an attractive building block for the synthesis of advanced materials and drug candidates. Ongoing research continues to explore new applications and synthetic methods, further expanding its utility in various scientific disciplines.